molecular formula C27H31N3O3S B2958609 4-tert-butyl-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide CAS No. 393834-59-8

4-tert-butyl-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide

Cat. No. B2958609
CAS RN: 393834-59-8
M. Wt: 477.62
InChI Key: TVQWGWPNVFXFHC-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature . For instance, a reaction between 4-tert-butylphenyl sulfonyl chloride and 3-picolylamine in the presence of triethylamine led to the formation of a related compound .


Molecular Structure Analysis

The crystal structure of a similar compound was reported to crystallize in a triclinic space group, P-1, with cell parameters a = 6.7945 (2), b = 7.1791 (3), c = 17.1267 (7), α = 96.153 (1), β = 100.573 (2), γ = 98.911 (2) and Z = 2 . The compound exhibited extensive π–π interactions along the c-axis between the phenyl ring and the pyridyl ring at a distance of 3.7 Å .


Chemical Reactions Analysis

While specific chemical reactions involving “4-tert-butyl-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide” are not available, similar compounds have been evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .

Scientific Research Applications

Synthesis and Properties of Related Polyamides

  • Polyamides derived from compounds structurally similar to 4-tert-butyl-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide have shown significant properties. For instance, research has shown that these polyamides possess useful levels of thermal stability, high glass transition temperatures, and are noncrystalline and soluble in polar solvents, making them suitable for various applications in materials science (Hsiao, Yang, & Chen, 2000).

Crystal Structure Analysis

  • Studies involving compounds similar to 4-tert-butyl-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide, such as Bosentan monohydrate, have focused on crystal structure analysis. These analyses provide insights into the molecular interactions and arrangement, which are crucial for understanding the material's properties and potential applications (Kaur et al., 2012).

Chemical Nucleases and Coordination Compounds

  • The reactivity of similar compounds with Cu(II) salts has been studied, leading to the formation of coordination compounds. These compounds act as chemical nucleases, suggesting potential applications in biochemistry and molecular biology (Macías et al., 2006).

Fluorescent Properties and Chemosensors

  • Derivatives of 4-tert-butyl-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide have been studied for their fluorescent properties. These studies are significant in developing new chemosensors for detecting specific ions, such as Ba2+, which have applications in environmental monitoring and biological imaging (Ravichandiran et al., 2019).

Polyamides with Enhanced Solubility and Thermal Stability

  • Research on polyamides derived from similar compounds indicates that these materials exhibit enhanced solubility in common organic solvents and good thermal stability. These properties make them suitable for various industrial applications, including the creation of robust and durable polymer films (Liaw & Liaw, 1998).

properties

IUPAC Name

4-tert-butyl-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H31N3O3S/c1-27(2,3)22-11-9-20(10-12-22)26(31)29-23-13-15-24(16-14-23)34(32,33)30-18-5-4-8-25(30)21-7-6-17-28-19-21/h6-7,9-17,19,25H,4-5,8,18H2,1-3H3,(H,29,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TVQWGWPNVFXFHC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCC3C4=CN=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H31N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

477.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-tert-butyl-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide

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